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Compound of Interest

Compound Name: 1-Pentanamine, 5-(triethoxysilyl)-

Cat. No.: B3045424 Get Quote

In-Depth Technical Guide: 1-Pentanamine, 5-
(triethoxysilyl)-
For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physicochemical Properties
1-Pentanamine, 5-(triethoxysilyl)- is a bifunctional organosilane that is gaining significant

interest in the fields of materials science and drug delivery. Its unique structure, featuring a

primary amine and a hydrolyzable triethoxysilyl group, allows it to act as a versatile molecular

bridge between organic and inorganic materials. This property is particularly valuable for the

surface functionalization of nanoparticles and other substrates to enhance their biocompatibility

and drug-loading capacity.

The fundamental physicochemical properties of 1-Pentanamine, 5-(triethoxysilyl)- are

summarized in the table below.

Property Value Reference

Molecular Formula C11H27NO3Si [1][2][3]

Molecular Weight 249.42 g/mol [1][3]

CAS Number 1067-48-7 [1][3]
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Experimental Protocols: Surface Functionalization
of Silica Nanoparticles
The primary application of 1-Pentanamine, 5-(triethoxysilyl)- in a research and drug

development context is the surface modification of substrates, most notably silica nanoparticles

(SNPs). The following protocols are adapted from established methods for aminosilane

functionalization and can be specifically applied to 1-Pentanamine, 5-(triethoxysilyl)-.

Synthesis of Silica Nanoparticles (Stöber Method)
A common prerequisite for surface functionalization is the synthesis of the nanoparticles

themselves. The Stöber method is a widely used technique for producing monodisperse silica

nanoparticles.

Materials:

Tetraethyl orthosilicate (TEOS)

Ethanol (anhydrous)

Aqueous ammonium hydroxide solution (28-30%)

Deionized water

Procedure:

In a flask, prepare a solution of ethanol and deionized water.

Add aqueous ammonium hydroxide to the solution and stir to ensure homogeneity.

Add TEOS to the stirred solution.

Continue stirring the reaction mixture for a set duration (e.g., 12 hours) at room temperature

to allow for the hydrolysis and condensation of TEOS, leading to the formation of silica

nanoparticles.

Isolate the silica nanoparticles by centrifugation.
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Wash the nanoparticles repeatedly with ethanol and deionized water to remove unreacted

reagents.

Resuspend the purified silica nanoparticles in ethanol for subsequent functionalization.

Amine Functionalization with 1-Pentanamine, 5-
(triethoxysilyl)-
This protocol details the covalent attachment of 1-Pentanamine, 5-(triethoxysilyl)- to the

surface of silica nanoparticles.

Materials:

Silica nanoparticles suspended in ethanol

1-Pentanamine, 5-(triethoxysilyl)-

Toluene (anhydrous)

Procedure:

Disperse the synthesized silica nanoparticles in anhydrous toluene.

Add 1-Pentanamine, 5-(triethoxysilyl)- to the nanoparticle suspension. The amount added

will depend on the desired surface coverage.

Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours

(e.g., 8-12 hours) with continuous stirring. This promotes the hydrolysis of the triethoxysilyl

groups and their condensation with the silanol groups on the silica surface.

After the reaction, allow the mixture to cool to room temperature.

Collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles thoroughly with toluene and ethanol to remove any unreacted silane.

Dry the amine-functionalized silica nanoparticles under vacuum.
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Data Presentation: Quantitative Analysis of
Functionalized Nanoparticles
The successful functionalization of nanoparticles with 1-Pentanamine, 5-(triethoxysilyl)- can

be quantified and characterized using various analytical techniques. The following table

presents typical quantitative data that can be obtained.

Parameter
Typical Values for Amine-
Functionalized SNPs

Analytical Technique(s)

Zeta Potential +20 to +40 mV
Dynamic Light Scattering

(DLS)

Particle Size (Hydrodynamic

Diameter)

Increase of 5-20 nm post-

functionalization

Dynamic Light Scattering

(DLS)

Surface Amine Density 0.5 - 2.0 amines/nm² Titration, XPS, TGA

Drug Loading Capacity (e.g.,

Doxorubicin)
5-15% (w/w) UV-Vis Spectroscopy, HPLC

Logical Workflow and Signaling Pathway Diagrams
Experimental Workflow for Nanoparticle
Functionalization and Drug Loading
The following diagram illustrates the sequential steps involved in the synthesis of amine-

functionalized silica nanoparticles and their subsequent loading with a therapeutic agent.
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Caption: Workflow for synthesis and drug loading of functionalized nanoparticles.

Hypothetical Signaling Pathway Modulation by Amine-
Functionalized Nanoparticles
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While specific signaling pathways directly modulated by 1-Pentanamine, 5-(triethoxysilyl)-
functionalized nanoparticles are still under active investigation, it is hypothesized that their

interaction with cells could influence pathways commonly affected by nanoparticle uptake. The

positive surface charge imparted by the amine functionalization can enhance cellular uptake,

potentially leading to interactions with intracellular signaling cascades. The diagram below

illustrates a potential mechanism of action.
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Caption: Potential signaling pathway modulation by amine-functionalized SNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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